3-((5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-3-(4-methoxyphenyl)-N-(2-morpholinoethyl)propanamide

• IUPAC Name: 3-[[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-3-(4-methoxyphenyl)-N-(2-morpholin-4-ylethyl)propanamide
• InChI: InChI=1S/C24H28ClN5O3S/c1-32-20-8-4-17(5-9-20)21(16-22(31)26-10-11-30-12-14-33-15-13-30)34-24-27-23(28-29-24)18-2-6-19(25)7-3-18/h2-9,21H,10-16H2,1H3,(H,26,31)(H,27,28,29)
• InChI Key: XSIFTPNPOCKPOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)NCCN2CCOCC2)SC3=NNC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H28ClN5O3S
• Molecular Weight: 502.0 g/mol

Description

3-((5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-3-(4-methoxyphenyl)-N-(2-morpholinoethyl)propanamide is a useful research compound. Its molecular formula is C24H28ClN5O3S and its molecular weight is 502.03. The purity is usually 95%.
BenchChem offers high-quality 3-((5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-3-(4-methoxyphenyl)-N-(2-morpholinoethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-3-(4-methoxyphenyl)-N-(2-morpholinoethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Monitoring and Health Impact

• Exposure to Similar Compounds : Studies on environmental phenols and other related chemicals highlight the widespread exposure of populations to various compounds through consumer and personal care products. These studies often focus on assessing exposure levels and understanding potential health impacts, suggesting a possible research avenue for examining the environmental prevalence and health effects of similarly structured compounds (Mortensen et al., 2014).

• Biological Effects and Toxicology : Research on compounds like vinclozolin (a fungicide with a different but relevant chemical structure) examines the toxicological effects and potential health outcomes associated with exposure. Such studies often aim to understand hormonal, reproductive, and developmental impacts, which could be relevant for researching the biological effects of complex chemical compounds (Zober et al., 1995).

• Metabolism and Excretion : Investigations into the metabolism and excretion pathways of pharmaceuticals and chemicals can provide insights into how compounds are processed in the body and their potential toxicological implications. For instance, the study on ticagrelor's absorption, distribution, metabolism, and excretion demonstrates the importance of understanding these processes for assessing drug safety and efficacy (Teng et al., 2010).

Antimicrobial and Antifungal Applications

• Antimycotic Efficacy : The clinical efficacy and safety of antimycotic compounds, such as sertaconazole, in treating skin conditions like Pityriasis versicolor, demonstrate the potential therapeutic applications of chemicals in dermatology and infection control. These studies validate the effectiveness and safety profile of compounds in treating specific medical conditions (Nasarre et al., 1992).